molecular formula C10H20N2 B1221022 1,1'-Bipiperidine CAS No. 6130-94-5

1,1'-Bipiperidine

Cat. No. B1221022
CAS RN: 6130-94-5
M. Wt: 168.28 g/mol
InChI Key: QFDISQIDKZUABE-UHFFFAOYSA-N
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Description

1,1'-bipiperidine is a bipiperidine.

properties

CAS RN

6130-94-5

Product Name

1,1'-Bipiperidine

Molecular Formula

C10H20N2

Molecular Weight

168.28 g/mol

IUPAC Name

1-piperidin-1-ylpiperidine

InChI

InChI=1S/C10H20N2/c1-3-7-11(8-4-1)12-9-5-2-6-10-12/h1-10H2

InChI Key

QFDISQIDKZUABE-UHFFFAOYSA-N

SMILES

C1CCN(CC1)N2CCCCC2

Canonical SMILES

C1CCN(CC1)N2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

The cyanide (4.87 g, 15 mmol) was taken up in THF (75 ml). CH3MgBr (25 ml of a 3.0 M solution in Et2O) was added to the reaction mixture at 0° C. The solution was allowed to warm to 25° C. and was stirred at that temperature for 18 h. The solution was partitioned between 25 wt % aqueous solution of sodium citrate and EtOAc. The aqueous layer was extracted with EtOAc. The combined EtOAc layers were washed with brine and dried (Na2SO4). Filtration and concentration gave a yellow oil. Purification via flash chromatography (95/5 to 90/10 EtOAc/MeOH. SiO2) gave 3.7 g (79%) of the piperidino-piperidine 12 as a yellow gum.
Quantity
4.87 g
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reactant
Reaction Step One
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Name
solution
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Quantity
75 mL
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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